Tetrahydropalmatine
Tetrahydropalmatine
Tetrahydropalmatine is a berberine alkaloid obtained by formal addition of two molecules of hydrogen to the pyridine ring of palmatine. It has a role as an adrenergic agent, a non-narcotic analgesic and a dopaminergic antagonist. It is a berberine alkaloid and an organic heterotetracyclic compound. It derives from a palmatine.
Tetrahydropalmatine is under investigation in clinical trial NCT02118610 (Treatment of Schizophrenia With L-tetrahydropalmatine (l-THP): a Novel Dopamine Antagonist With Anti-inflammatory and Antiprotozoal Activity).
Tetrahydropalmatine is under investigation in clinical trial NCT02118610 (Treatment of Schizophrenia With L-tetrahydropalmatine (l-THP): a Novel Dopamine Antagonist With Anti-inflammatory and Antiprotozoal Activity).
Brand Name:
Vulcanchem
CAS No.:
483-14-7
VCID:
VC0192287
InChI:
InChI=1S/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s1
SMILES:
COC1=C(C2=C(CC3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC
Molecular Formula:
C21H25NO4
Molecular Weight:
355.4 g/mol
Tetrahydropalmatine
CAS No.: 483-14-7
Natural Products
VCID: VC0192287
Molecular Formula: C21H25NO4
Molecular Weight: 355.4 g/mol
CAS No. | 483-14-7 |
---|---|
Product Name | Tetrahydropalmatine |
Molecular Formula | C21H25NO4 |
Molecular Weight | 355.4 g/mol |
IUPAC Name | (13aS)-2,3,9,10-tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline |
Standard InChI | InChI=1S/C21H25NO4/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4/h5-6,10-11,17H,7-9,12H2,1-4H3/t17-/m0/s1 |
Standard InChIKey | AEQDJSLRWYMAQI-KRWDZBQOSA-N |
Isomeric SMILES | COC1=C(C2=C(C[C@H]3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC |
SMILES | COC1=C(C2=C(CC3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC |
Canonical SMILES | COC1=C(C2=C(CC3C4=CC(=C(C=C4CCN3C2)OC)OC)C=C1)OC |
Description | Tetrahydropalmatine is a berberine alkaloid obtained by formal addition of two molecules of hydrogen to the pyridine ring of palmatine. It has a role as an adrenergic agent, a non-narcotic analgesic and a dopaminergic antagonist. It is a berberine alkaloid and an organic heterotetracyclic compound. It derives from a palmatine. Tetrahydropalmatine is under investigation in clinical trial NCT02118610 (Treatment of Schizophrenia With L-tetrahydropalmatine (l-THP): a Novel Dopamine Antagonist With Anti-inflammatory and Antiprotozoal Activity). |
Related CAS | 2506-20-9 (hydrochloride) |
Synonyms | (+-)-isomer of tetrahydropalmatine (R)-isomer; corydalis B of tetrahydropalmatine (S)-isomer of tetrahydropalmatine 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo(a,g)quinolizine corydalis B gindarin HCl of tetrahydropalmatine HCl(+-)-isomer of tetrahydropalmatine HCl(R)-isomer of tetrahydropalmatine HCl(S)-isomer of tetrahydropalmatine levo-tetrahydropalmatine rotundine Rotundium tetrahydropalmatine tetrahydropalmitine |
Reference | Xi, Z., et al., Neuropharmacol., 53, 771 (2007) |
PubChem Compound | 72301 |
Last Modified | Nov 13 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume